Cas no 847492-00-6 (3-(2-chloro-5-fluorophenyl)propanoic acid)

• Product Name: 3-(2-chloro-5-fluorophenyl)propanoic acid
• CAS No: 847492-00-6
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 3374869
• PubChem ID: 23120942
• Update Time: 2024-10-26

3-(2-chloro-5-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• BENZENEPROPANOIC ACID, 2-CHLORO-5-FLUORO-
• 3-(2-Chloro-5-fluoro-phenyl)-propionic acid
• 3-(2-chloro-5-fluorophenyl)propanoic acid
• 2-Chloro-5-fluorobenzenepropanoic acid (ACI)
• EN300-1138146
• SCHEMBL5427170
• F52869
• 3-(2-chloro-5-fluorophenyl)propionic acid
• ZUGDAQDQDCTCRF-UHFFFAOYSA-N
• 3-(2-chloro-5-fluorophenyl)propanoicacid
• 847492-00-6

• Inchi： 1S/C9H8ClFO2/c10-8-3-2-7(11)5-6(8)1-4-9(12)13/h2-3,5H,1,4H2,(H,12,13)
• InChI Key： ZUGDAQDQDCTCRF-UHFFFAOYSA-N
• SMILES： O=C(CCC1C(Cl)=CC=C(F)C=1)O

Computed Properties

• Exact Mass: 202.0196853g/mol
• Monoisotopic Mass: 202.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids